3,7-Dimethyloxepan-2-one

• CAS RN: 55879-32-8
• Molecular Formula: C8H14O2
• Molecular Weight: 142.20 g/mol
• IUPAC Name: 3,7-dimethyloxepan-2-one
• InChI: InChI=1S/C8H14O2/c1-6-4-3-5-7(2)10-8(6)9/h6-7H,3-5H2,1-2H3
• InChI Key: RMGLXNNPIUPFQA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(OC1=O)C

Description

3,7-Dimethyloxepan-2-one is a useful research compound. Its molecular formula is C8H14O2 and its molecular weight is 142.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 250 mL round bottom flask was charged with 2,6-dimethylcyclohexanone (2.162 mL, 2.0 g, 15.85 mmol) and 126 mL of a 1:1 methanol/water mixture. The solution stirred as magnesium monoperoxyphthalate hexahydrate (MMPP, 15.68 g, 31.7 mmol) and sodium bicarbonate (2.66 g, 31.7 mmol) were added. The reaction proceeded overnight at room temperature with stirring. The following day the crude product was extracted into ethyl acetate, washed sequentially with saturated sodium bicarbonate, brine and dried over anhydrous sodium sulfate before concentrating in vacuo to give 1.07 g (47.5% yield) of 3,7-dimethyloxepan-2-one (61) as a clear, colorless oil.